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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Syringomycin E (SRE), a

cyclic lipodepsipeptide phytotoxin, in artificial lipid bilayer experiments. This document details

the mechanism of SRE-induced ion channel formation, protocols for conducting planar lipid

bilayer experiments, and a summary of key quantitative data derived from the scientific

literature.

Application Notes
Syringomycin E is a potent antifungal agent produced by the bacterium Pseudomonas

syringae. Its primary mechanism of action involves the formation of ion channels in the plasma

membranes of target organisms, leading to disruption of ion gradients and cell death.[1][2]

Artificial lipid bilayers, particularly planar lipid bilayers (PLBs) or "black lipid membranes"

(BLMs), serve as a powerful in vitro model system to study the pore-forming properties of SRE

in a controlled environment.[3][4]
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Syringomycin E inserts into lipid membranes and oligomerizes to form voltage-gated ion

channels.[2][3] Key characteristics of these channels include:

Channel Formation: It is suggested that at least six SRE monomers are required to form a

functional ion channel.[3]

Two Conductance States: SRE forms two primary types of channels: "small" and "large"

channels. The large channels exhibit a conductance approximately six times greater than the

small channels and are believed to be clusters of synchronously opening and closing small

channels.[5]

Voltage Dependence: The formation and gating of SRE channels are strongly dependent on

the transmembrane voltage. Channel opening is favored by cis-positive voltages (where

SRE is added to the cis chamber), while negative voltages tend to induce channel closing.[3]

Ion Selectivity: Syringomycin E channels exhibit weak anion selectivity, allowing the

passage of anions more readily than cations.[3][5]

Influence of Lipid Composition: The lipid environment significantly impacts SRE channel

formation and function. The presence of sterols and specific sphingolipids can modulate

sensitivity to SRE.[6] The charge of the lipid headgroups also influences the channel's gating

properties.[7][8]

Applications in Research and Drug Development

The study of Syringomycin E in artificial lipid bilayers has several applications:

Elucidating Mechanisms of Pore-Forming Toxins: SRE serves as a model for understanding

how other pore-forming peptides and toxins interact with and disrupt cell membranes.

Antifungal Drug Development: Understanding the molecular details of SRE channel

formation can inform the design of novel antifungal agents that target the plasma membrane.

Biophysical Studies of Ion Channels: The voltage-dependent nature of SRE channels

provides a system for studying the fundamental principles of ion channel gating and

permeation.
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Biosensor Development: The sensitivity of SRE channels to their environment suggests

potential applications in the development of biosensors.

Quantitative Data Summary
The following tables summarize the quantitative data reported for Syringomycin E channels in

artificial lipid bilayer experiments.

Table 1: General Properties of Syringomycin E Channels

Property Value Reference

Monomers per Channel ~6 [3]

Pore Radius ~1 nm [5]

Channel Types
Small and Large (cluster of

small)
[5]

Large to Small Conductance

Ratio
~6 [5]

Table 2: Ion Selectivity of Syringomycin E Channels

Mean NaCl Concentration Transfer Number for Cl- Reference

0.005 M 0.83 [5]

0.5 M 0.70 [5]

Table 3: Influence of Voltage on Syringomycin E Channels
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Voltage Condition Effect Reference

Cis-positive voltage
Promotes channel formation

and opening
[3]

Change from positive to

negative voltage

Abrupt increase in single-

channel conductance followed

by channel closing

[3]

Experimental Protocols
This section provides detailed protocols for studying Syringomycin E in a planar lipid bilayer

system.

Protocol 1: Formation of a Planar Lipid Bilayer (Painting
Method)
This protocol describes the formation of a solvent-containing artificial lipid bilayer across a

small aperture.

Materials:

Bilayer chamber with two compartments (cis and trans) separated by a thin partition (e.g.,

Teflon or Delrin) with a small aperture (50-250 µm diameter).

Lipid solution (e.g., 1,2-dioleoyl-sn-glycero-3-phosphoserine (DOPS) or a mixture of

phosphatidylethanolamine (PE) and phosphatidylserine (PS) at a 3:1 ratio in n-decane at a

concentration of 10-25 mg/mL).[3][9]

Aqueous buffer solution (e.g., 0.1 M NaCl, buffered with 10 mM HEPES to pH 7.4).

Syringomycin E stock solution (e.g., 1 mg/mL in ethanol or a suitable organic solvent).

Fine paintbrush or glass rod.

Voltage-clamp amplifier and data acquisition system.

Ag/AgCl electrodes.
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Procedure:

Chamber Preparation: Thoroughly clean the bilayer chamber with ethanol and deionized

water to remove any contaminants.

Pre-painting the Aperture: Apply a small amount of the lipid solution to the aperture and the

surrounding area on the partition and allow the solvent to partially evaporate. This helps to

create a stable annulus for the bilayer.

Filling the Chambers: Fill both the cis and trans compartments with the aqueous buffer

solution, ensuring the liquid level is above the aperture.

Membrane Formation:

Dip the paintbrush or glass rod into the lipid solution.

Carefully "paint" the lipid solution across the aperture.

Initially, a thick lipid film will form, which will then spontaneously thin down to a bilayer.

This process can be monitored by observing the reflected light (the bilayer will appear

black) or by measuring the electrical capacitance of the membrane. A stable bilayer will

have a capacitance of approximately 0.3-0.8 µF/cm².

Syringomycin E Addition: Once a stable bilayer is formed, add a small aliquot of the

Syringomycin E stock solution to the cis chamber to achieve the desired final concentration

(typically in the range of 1-40 µg/mL).[3] Gently stir the solution in the cis chamber to ensure

even distribution.

Protocol 2: Single-Channel Recording and Analysis
This protocol outlines the procedure for recording and analyzing the activity of single

Syringomycin E channels.

Materials:

Planar lipid bilayer setup with a stable SRE-containing membrane (from Protocol 1).

Voltage-clamp amplifier.
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Low-pass filter.

Data acquisition software.

Data analysis software.

Procedure:

Electrode Placement: Place Ag/AgCl electrodes in both the cis and trans chambers. The cis

electrode is connected to the headstage of the amplifier (command voltage), and the trans

electrode is connected to the ground.

Voltage Protocol: Apply a constant holding potential across the membrane using the voltage-

clamp amplifier. For Syringomycin E, a positive potential on the cis side (e.g., +50 mV to

+150 mV) is typically used to induce channel insertion and opening.[3]

Data Acquisition: Record the transmembrane current at a suitable sampling rate (e.g., 5-10

kHz) after filtering the signal with a low-pass filter (e.g., 1-2 kHz) to reduce noise.

Observation of Channel Activity: Look for discrete, step-like changes in the current, which

represent the opening and closing of individual ion channels.

Data Analysis:

Amplitude Histogram: Create an all-points histogram of the recorded current. The peaks in

the histogram correspond to the closed state and one or more open states of the channel.

The difference in current between the peaks represents the single-channel current

amplitude (i).

Single-Channel Conductance: Calculate the single-channel conductance (γ) using Ohm's

law: γ = i / V, where V is the applied voltage.

Open Probability (Po): Determine the fraction of time the channel spends in the open

state. This can be calculated from the area under the peaks in the amplitude histogram or

by analyzing the dwell times in the open and closed states.
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Current-Voltage (I-V) Relationship: Measure the single-channel current amplitude at

various holding potentials to construct an I-V curve. The slope of this curve represents the

single-channel conductance.

Protocol 3: Determining Ion Selectivity
This protocol describes how to determine the relative permeability of the Syringomycin E

channel to different ions.

Materials:

Planar lipid bilayer setup with SRE channels.

Two different salt solutions (e.g., 1.0 M NaCl and 0.1 M NaCl).

Procedure:

Establish a Salt Gradient: Form a bilayer with a higher concentration of salt in one chamber

(e.g., 1.0 M NaCl in the cis chamber) and a lower concentration in the other (e.g., 0.1 M

NaCl in the trans chamber).

Incorporate Syringomycin E: Add Syringomycin E to the cis chamber and record the

multichannel activity.

Measure the Reversal Potential (E_rev): Apply a ramp of voltage across the membrane and

measure the voltage at which the net current flow is zero. This is the reversal potential.

Calculate the Permeability Ratio: Use the Goldman-Hodgkin-Katz (GHK) equation to

calculate the permeability ratio of the ions (e.g., P_Cl / P_Na). For a membrane separating

NaCl solutions of concentrations C1 and C2, the equation simplifies to:

E_rev = (RT/F) * ln[(P_Na[Na+]_2 + P_Cl[Cl-]_1) / (P_Na[Na+]_1 + P_Cl[Cl-]_2)]

Where R is the gas constant, T is the temperature, F is the Faraday constant, and P

represents the permeability of the respective ion. By measuring E_rev, the ratio P_Cl / P_Na

can be determined. A positive reversal potential under these conditions indicates anion

selectivity.
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Click to download full resolution via product page

Caption: Workflow for Syringomycin E experiments in artificial lipid bilayers.
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Caption: Mechanism of Syringomycin E channel formation and voltage-dependent gating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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